Cas no 2171815-09-9 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}pentanoic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}pentanoic acid
• CAS No: 2171815-09-9
• MF: C₂₇H₂₅IN₂O₅
• MW: 584.402279615402
• CID: 6415190
• PubChem ID: 165542264
• Update Time: 2025-06-13

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}pentanoic acid
• 4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodophenyl]formamido}pentanoic acid
• 2171815-09-9
• EN300-1498217

• Inchi： 1S/C27H25IN2O5/c1-16(10-11-25(31)32)29-26(33)17-12-18(28)14-19(13-17)30-27(34)35-15-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,12-14,16,24H,10-11,15H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： GZABTWCJTWINTI-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1)C(NC(C)CCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 584.08082g/mol
• Monoisotopic Mass: 584.08082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}pentanoic acid

Recent Advances in the Study of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}pentanoic acid (CAS: 2171815-09-9)

The compound 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}pentanoic acid (CAS: 2171815-09-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and an iodophenyl moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development. The presence of the Fmoc group makes it a valuable intermediate in solid-phase peptide synthesis (SPPS), while the iodophenyl functionality offers opportunities for further derivatization via cross-coupling reactions.

Recent studies have focused on optimizing the synthesis and purification of this compound to enhance its yield and purity, which are critical for its application in high-throughput screening and combinatorial chemistry. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound and ensure its structural integrity. Furthermore, researchers have explored its reactivity under various conditions to better understand its stability and compatibility with other reagents commonly used in peptide chemistry.

One of the key findings from recent research is the compound's utility as a building block for the development of novel peptide-based therapeutics. Its ability to incorporate iodine into peptide chains allows for the introduction of radiolabels, making it a candidate for use in positron emission tomography (PET) imaging and targeted radiotherapy. Additionally, the Fmoc-protected amino acid derivative has been investigated for its role in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides while offering improved pharmacokinetic properties.

In the context of drug discovery, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}pentanoic acid has been utilized in the design of inhibitors targeting specific enzymes and receptors. For example, it has been incorporated into the structure of protease inhibitors, which are being evaluated for their efficacy in treating diseases such as cancer and viral infections. The iodine atom in the molecule also provides a handle for further functionalization, enabling the attachment of fluorescent tags or other bioactive moieties for multimodal therapeutic applications.

Despite its promising applications, challenges remain in the large-scale production and handling of this compound. Issues such as solubility in common organic solvents and stability under prolonged storage conditions need to be addressed to facilitate its widespread use in industrial and academic settings. Ongoing research aims to develop more efficient synthetic routes and improve the compound's physicochemical properties to overcome these limitations.

In conclusion, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}pentanoic acid (CAS: 2171815-09-9) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it an attractive candidate for a wide range of applications, from peptide synthesis to drug development. Continued exploration of its potential, coupled with advancements in synthetic methodologies, is expected to further expand its utility in the coming years.